N-[(1R,2R)-2-Hydroxycyclobutyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[(1R,2R)-2-hydroxycyclobutyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C13H20N2O3/c1-2-12(17)15-7-5-9(6-8-15)13(18)14-10-3-4-11(10)16/h2,9-11,16H,1,3-8H2,(H,14,18)/t10-,11-/m1/s1
• InChI Key: OPPOJXHIXSDFMP-GHMZBOCLSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2CCC2O
• Isomeric SMILES: C=CC(=O)N1CCC(CC1)C(=O)N[C@@H]2CC[C@H]2O
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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Future Directions

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